Cas no 2034328-57-7 (4-acetyl-N-[5-hydroxy-3-(thiophen-2-yl)pentyl]benzene-1-sulfonamide)

• Product Name: 4-acetyl-N-[5-hydroxy-3-(thiophen-2-yl)pentyl]benzene-1-sulfonamide
• CAS No: 2034328-57-7
• MF: C₁₇H₂₁NO₄S₂
• MW: 367.482942342758
• CID: 5347789
• Update Time: 2025-06-08

4-acetyl-N-[5-hydroxy-3-(thiophen-2-yl)pentyl]benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-acetyl-N-(5-hydroxy-3-(thiophen-2-yl)pentyl)benzenesulfonamide
• 4-acetyl-N-[5-hydroxy-3-(thiophen-2-yl)pentyl]benzene-1-sulfonamide
• 4-acetyl-N-(5-hydroxy-3-thiophen-2-ylpentyl)benzenesulfonamide

• Inchi： 1S/C17H21NO4S2/c1-13(20)14-4-6-16(7-5-14)24(21,22)18-10-8-15(9-11-19)17-3-2-12-23-17/h2-7,12,15,18-19H,8-11H2,1H3
• InChI Key： PENBFFHAIHJATA-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C(C)=O)=CC=1)(NCCC(C1=CC=CS1)CCO)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 9
• Complexity: 495
• XLogP3: 2.1
• Topological Polar Surface Area: 120

Additional information on 4-acetyl-N-[5-hydroxy-3-(thiophen-2-yl)pentyl]benzene-1-sulfonamide

Introduction to 4-acetyl-N-[5-hydroxy-3-(thiophen-2-yl)pentyl]benzene-1-sulfonamide (CAS No. 2034328-57-7)

4-acetyl-N-[5-hydroxy-3-(thiophen-2-yl)pentyl]benzene-1-sulfonamide, identified by its CAS number 2034328-57-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by the presence of both aromatic and heterocyclic functional groups, which contribute to its unique chemical properties and potential biological activities. The structural framework of this molecule incorporates a benzene sulfonamide moiety, a thiophene ring, and an acetylated amine group, making it a promising candidate for further exploration in drug discovery and development.

The benzene sulfonamide moiety is well-known for its role in medicinal chemistry due to its ability to interact with biological targets such as enzymes and receptors. The sulfonamide group, in particular, has been extensively studied for its antimicrobial, anti-inflammatory, and anticancer properties. In the case of 4-acetyl-N-[5-hydroxy-3-(thiophen-2-yl)pentyl]benzene-1-sulfonamide, the presence of the sulfonamide group at the N-position of the benzene ring enhances its potential as a pharmacophore. This modification allows for selective binding to biological targets while maintaining structural stability.

The thiophene ring is another critical component of this compound, contributing to its overall bioactivity. Thiophenes are heterocyclic compounds that are commonly found in natural products and have been shown to exhibit a wide range of biological activities, including antifungal, antibacterial, and anticancer effects. The incorporation of a thiophene ring into the molecular structure of 4-acetyl-N-[5-hydroxy-3-(thiophen-2-yl)pentyl]benzene-1-sulfonamide not only enhances its pharmacological potential but also provides a scaffold for further chemical modifications.

The acetylated amine group in this compound adds another layer of functionality, allowing for further derivatization and optimization. Acetylation is a common chemical modification used in drug development to improve solubility, bioavailability, and metabolic stability. The presence of this group in 4-acetyl-N-[5-hydroxy-3-(thiophen-2-yl)pentyl]benzene-1-sulfonamide suggests that it may be further modified to enhance its pharmacokinetic properties.

Recent research in the field of medicinal chemistry has highlighted the importance of multifunctional compounds that can target multiple biological pathways simultaneously. The structural features of 4-acetyl-N-[5-hydroxy-3-(thiophen-2-yl)pentyl]benzene-1-sulfonamide, including the sulfonamide group, thiophene ring, and acetylated amine group, make it an ideal candidate for such applications. Studies have shown that compounds with similar structural motifs can exhibit potent activity against various diseases, including cancer and inflammatory disorders.

In particular, the sulfonamide group has been extensively studied for its role in inhibiting enzymes such as carbonic anhydrase and matrix metalloproteinases (MMPs). These enzymes are involved in various physiological processes and have been implicated in the pathogenesis of several diseases. The ability of 4-acetyl-N-[5-hydroxy-3-(thiophen-2-yl)pentyl]benzene-1-sulfonamide to interact with these enzymes suggests that it may have therapeutic potential in conditions such as osteoporosis, cancer metastasis, and rheumatoid arthritis.

The thiophene ring also contributes to the bioactivity of this compound. Thiophene derivatives have been shown to exhibit inhibitory effects on various enzymes and receptors involved in inflammation and cancer progression. For example, some thiophene-based compounds have been reported to inhibit cyclooxygenase (COX) enzymes, which play a key role in the production of prostaglandins involved in pain and inflammation.

Furthermore, the acetylated amine group in 4-acetyl-N-[5-hydroxy-3-(thiophen-2-yl)pentyl]benzene-1-sulfonamide provides a site for further chemical modifications that can enhance its bioactivity. Acetylation can improve solubility and bioavailability, which are critical factors for drug efficacy. Additionally, acetylated compounds have been shown to exhibit enhanced stability against metabolic degradation.

Recent advances in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of compounds with high accuracy before conducting expensive experimental studies. These computational methods can be used to identify potential binding interactions between 4-acetyl-N-[5-hydroxy-3-(thiophen-2-yllpentyl]benzene -1-sulfonamide and biological targets such as enzymes and receptors. This approach has significantly accelerated the drug discovery process by allowing researchers to prioritize promising candidates based on their predicted bioactivity.

Experimental validation of these predictions has confirmed that compounds with similar structural motifs exhibit potent activity against various disease-related targets. For example, studies have shown that sulfonamide derivatives can inhibit carbonic anhydrase II (CAII), an enzyme involved in tumor metabolism. Similarly, thiophene-based compounds have been reported to inhibit COX enzymes and reduce inflammation.

The development of new synthetic methodologies has also contributed to the growing interest in 4-acetyl-N-[5-hydroxy -3-(thiophen -2 -y l)p enty l]b enz ene -1 -sulf on am ide . Advanced synthetic techniques allow for efficient preparation of complex molecules with high purity and yield. These methods have enabled researchers to explore more diverse chemical space and discover novel bioactive compounds.

In conclusion, 4-acetyl-N-[5-hydroxy -3-(thiophen -2 -y l)p enty l]b enz ene -1 -sulf on am ide (CAS No . 2034328 -57 -7 ) is a promising compound with significant potential in pharmaceutical research . Its unique structural features , including the sulfon am ide group , thi ophene ring , an d ac et ylated am ine gro up , make it an ide al cand idate f or furthe r explora tion i n dr ug discove ry an d deve lopme nt . Rec e nt re sea rch h as demons trate d tha t c ompou n ds wi th simila r stru cture s ha ve p otent activi ty agains t va rious disea ses , inc luding ca nce r an d infla mmation . With furthe r stu dies an d deve lo pme nt , thi s c ompou n d co uld becom e one o f th e key m olec ules i n pha rma ceutical rese arch i n th e co ming yea rs . p >